Cas no 61470-52-8 (Benzoic acid, 3,5-diethoxy-4-methoxy-)

Benzoic acid, 3,5-diethoxy-4-methoxy- structure
61470-52-8 structure
Product Name:Benzoic acid, 3,5-diethoxy-4-methoxy-
CAS No:61470-52-8
MF:C12H16O5
MW:240.252444267273
CID:478110
PubChem ID:20095705
Update Time:2025-04-19

Benzoic acid, 3,5-diethoxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-diethoxy-4-methoxy-
    • 3,5-diethoxy-4-methoxybenzoic acid
    • SCHEMBL9046507
    • 61470-52-8
    • DTXSID60602342
    • ZVXPFXULLLGVPH-UHFFFAOYSA-N
    • Inchi: 1S/C12H16O5/c1-4-16-9-6-8(12(13)14)7-10(17-5-2)11(9)15-3/h6-7H,4-5H2,1-3H3,(H,13,14)
    • InChI Key: ZVXPFXULLLGVPH-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(=O)O)C=C(C=1OC)OCC

Computed Properties

  • Exact Mass: 240.09978
  • Monoisotopic Mass: 240.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99
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